N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]oxamide
• InChI: InChI=1S/C24H30N4O5/c1-27(2)19-6-4-18(5-7-19)20(28-9-11-31-12-10-28)15-26-24(30)23(29)25-14-17-3-8-21-22(13-17)33-16-32-21/h3-8,13,20H,9-12,14-16H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key: UGGYYDDYKICHOQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3)N4CCOCC4
• Molecular Formula: C24H30N4O5
• Molecular Weight: 454.5 g/mol
• CAS No.: 941914-01-8

Description

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C24H30N4O5 and its molecular weight is 454.527. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity and DNA Binding

Compounds with structural motifs similar to the one you mentioned, such as binuclear copper(II) complexes, have been investigated for their DNA-binding properties and cytotoxic activities against cancer cells. For instance, binuclear copper(II) complexes containing ligands with specific structural features have shown potent anticancer activities and the ability to interact with DNA, suggesting their potential as therapeutic agents in cancer treatment (Li et al., 2012).

Synthesis and Chemical Reactivity

The synthesis and reactivity of compounds with complex structures are key areas of interest, as demonstrated by studies on the direct cyclometalation to form NCN pincer complexes with applications in carbon-carbon bond formation. This showcases the compound's utility in synthetic chemistry and its potential role as a catalyst in organic synthesis (Fossey & Richards, 2004).

Photoluminescence and Material Science

Research into the photoluminescent properties of certain benzimidazole and naphthalimide derivatives indicates potential applications in material science, particularly in the development of organic light-emitting diodes (OLEDs). These studies underscore the relevance of structurally complex molecules in creating advanced materials with specific optical properties (Luo et al., 2015).

Sensor Development

The development of highly selective sensors for detecting metal ions in water using compounds with specific functional groups is another area of application. These compounds can undergo significant changes in their absorption and emission properties upon binding to target ions, highlighting their use in environmental monitoring and analytical chemistry (Das et al., 2012).

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to exhibit activity against various cancer cell lines .

Mode of Action

Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

Related compounds have been shown to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .